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Oxoepistephamiersine Oxoepistephamiersine
Brand Name: Vulcanchem
CAS No.: 51804-68-3
VCID: VC0203313
InChI: InChI=1S/C21H25NO7/c1-22-15(24)10-19-8-12(23)18(27-4)21(28-5)20(19,22)9-14(29-21)11-6-7-13(25-2)17(26-3)16(11)19/h6-7,14,18H,8-10H2,1-5H3/t14-,18+,19?,20+,21?/m1/s1
SMILES: CN1C(=O)CC23C14CC(C5=C2C(=C(C=C5)OC)OC)OC4(C(C(=O)C3)OC)OC
Molecular Formula: C21H25NO7
Molecular Weight: 403.4 g/mol

Oxoepistephamiersine

CAS No.: 51804-68-3

Reference Standards

VCID: VC0203313

Molecular Formula: C21H25NO7

Molecular Weight: 403.4 g/mol

Oxoepistephamiersine - 51804-68-3

CAS No. 51804-68-3
Product Name Oxoepistephamiersine
Molecular Formula C21H25NO7
Molecular Weight 403.4 g/mol
IUPAC Name (8R,10S,12S)-3,4,11,12-tetramethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-triene-13,16-dione
Standard InChI InChI=1S/C21H25NO7/c1-22-15(24)10-19-8-12(23)18(27-4)21(28-5)20(19,22)9-14(29-21)11-6-7-13(25-2)17(26-3)16(11)19/h6-7,14,18H,8-10H2,1-5H3/t14-,18+,19?,20+,21?/m1/s1
Standard InChIKey UMLCCHVXIGOAFZ-BXPSQMFMSA-N
Isomeric SMILES CN1C(=O)CC23[C@]14C[C@H](C5=C2C(=C(C=C5)OC)OC)OC4([C@H](C(=O)C3)OC)OC
SMILES CN1C(=O)CC23C14CC(C5=C2C(=C(C=C5)OC)OC)OC4(C(C(=O)C3)OC)OC
Canonical SMILES CN1C(=O)CC23C14CC(C5=C2C(=C(C=C5)OC)OC)OC4(C(C(=O)C3)OC)OC
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PubChem Compound 179590
Last Modified Nov 11 2021
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